Dendritic molecular assemblies for singlet oxygen generation: meso-tetraphenylporphyrin-based biphotonic sensitizers with remarkable luminescence†
New Journal of Chemistry Pub Date: 2015-07-17 DOI: 10.1039/C5NJ01381J
Abstract
Four new TPP-based chromophores (1–4) peripherally functionalized with dendrons containing 2-fluorenyl groups were studied for their potential to serve in photodynamic therapy. Their linear and nonlinear optical properties were investigated. With significant TPA cross-sections at 790 nm, good singlet oxygen generation capabilities and relatively large intrinsic fluorescence, sensitizers such as 1 might become particularly appealing for theranostics.
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